Cas no 23279-19-8 (4'-[(β-D-Glucopyranosyl)oxy]-5-hydroxy-3,3',6,7-tetramethoxyflavone)

4'-[(β-D-Glucopyranosyl)oxy]-5-hydroxy-3,3',6,7-tetramethoxyflavone structure
23279-19-8 structure
Product Name:4'-[(β-D-Glucopyranosyl)oxy]-5-hydroxy-3,3',6,7-tetramethoxyflavone
CAS No:23279-19-8
MF:C25H28O13
MW:536.482028961182
CID:287035
Update Time:2024-02-29

4'-[(β-D-Glucopyranosyl)oxy]-5-hydroxy-3,3',6,7-tetramethoxyflavone Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,2-[4-(b-D-glucopyranosyloxy)-3-methoxyphenyl]-5-hydroxy-3,6,7-trimethoxy-
    • 4'-[(β-D-Glucopyranosyl)oxy]-5-hydroxy-3,3',6,7-tetramethoxyflavone
    • Chrysosplenol B, 4'-b-D-glucopyranoside
    • ChrysosplenosideB (8CI)
    • Chrysosplenoside B
    • CID 101939801
    • 4H-1-Benzopyran-4-one, 2-[4-(β-D-glucopyranosyloxy)-3-methoxyphenyl]-5-hydroxy-3,6,7-trimethoxy-
    • Chrysosplenin
    • Inchi: 1S/C25H28O13/c1-32-12-7-10(5-6-11(12)37-25-21(31)20(30)17(27)15(9-26)38-25)22-24(35-4)19(29)16-13(36-22)8-14(33-2)23(34-3)18(16)28/h5-8,15,17,20-21,25-28,30-31H,9H2,1-4H3/t15-,17-,20+,21-,25-/m1/s1
    • InChI Key: RHTMFBCTQXIHQT-STBHGANZSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC(C2=C(C(C3C(=C(C(=CC=3O2)OC)OC)O)=O)OC)=CC=1OC

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 8
  • Complexity: 851
  • Topological Polar Surface Area: 183
  • XLogP3: 0.604999999999999

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